Cas no 1053657-72-9 (2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine)

2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative with a chloroethylsulfanyl substituent, offering versatile reactivity for further functionalization. The presence of both chlorine and trifluoromethyl groups enhances its utility as an intermediate in agrochemical and pharmaceutical synthesis, where such motifs are often sought for their bioactivity and stability. The chloroethylsulfanyl moiety provides a reactive handle for nucleophilic substitution or cross-coupling reactions, enabling structural diversification. Its trifluoromethyl group contributes to lipophilicity and metabolic resistance, making it valuable in designing bioactive compounds. This compound is particularly suited for applications requiring precise molecular tuning, such as crop protection agents or medicinal chemistry scaffolds.

2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine structure

1053657-72-9 structure

Product Name:2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine

CAS No:1053657-72-9

MF:C₈H₆Cl₂F₃NS

MW:276.106149196625

CID:4679050

Update Time:2025-10-28

2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine
- Inchi： 1S/C8H6Cl2F3NS/c9-1-2-15-7-4-5(8(11,12)13)3-6(10)14-7/h3-4H,1-2H2
- InChI Key： PXUYWDYLZFNVDX-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)SCCCl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 203
Topological Polar Surface Area: 38.2

2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C114395-250mg	2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine	1053657-72-9		250mg	$ 510.00	2022-06-06
TRC	C114395-500mg	2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine	1053657-72-9		500mg	$ 845.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657331-1g	2-Chloro-6-((2-chloroethyl)thio)-4-(trifluoromethyl)pyridine	1053657-72-9	98%	1g	￥2312.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657331-5g	2-Chloro-6-((2-chloroethyl)thio)-4-(trifluoromethyl)pyridine	1053657-72-9	98%	5g	￥8463.00	2024-08-09

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine

Research Briefing on 2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine (CAS: 1053657-72-9)

In recent years, the compound 2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine (CAS: 1053657-72-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and chloroethylsulfanyl functional groups, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. This briefing aims to summarize the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products. These advancements are critical for scaling up production for industrial and research purposes.

From a biological perspective, this compound has exhibited notable activity as a precursor in the development of enzyme inhibitors and receptor modulators. Its trifluoromethyl group enhances its binding affinity to target proteins, while the chloroethylsulfanyl moiety contributes to its reactivity. Recent in vitro studies have highlighted its potential as a lead compound for designing new agrochemicals with improved pest control efficacy. Additionally, preliminary investigations suggest its applicability in cancer research, particularly in targeting specific kinase pathways involved in tumor proliferation.

Despite its promising attributes, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance its stability and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area. In conclusion, 2-Chloro-6-(2'-chloroethylsulfanyl)-4-(trifluoromethyl)pyridine represents a versatile and valuable scaffold in chemical biology, with broad implications for both agricultural and therapeutic applications.